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Compound of Interest

4-(N-(3-Chloro-2-

Compound Name: methylphenyl)sulfamoyl)phenylbor
onic acid

CAS No.: 957066-10-3

Cat. No.: B1418414

Get Quote

Executive Summary

4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid (CAS: 957066-10-3) is a
bifunctional organoboron intermediate critical in the synthesis of sulfonylurea herbicides (ALS

inhibitors) and biaryl pharmaceutical scaffolds. Its utility is defined by two reactive centers: the
boronic acid moiety (Suzuki-Miyaura coupling partner) and the sulfonamide linker (bioactive
pharmacophore).

This guide provides a comprehensive solubility profile, mechanistic insights into its solution-
state behavior (boroxine equilibrium), and validated protocols for its application in cross-
coupling reactions.

Physicochemical Profile

Understanding the dual acidic nature of this compound is prerequisite to mastering its solubility.
The molecule possesses two ionizable protons: the boronic acid hydroxyls and the sulfonamide
nitrogen.
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Property Value Notes
CAS Number 957066-10-3
Molecular Formula C13H13BCINO4S
Molecular Weight 325.58 g/mol
Appearance White to off-white solid
_ _ Dehydration to boroxine may
Melting Point 189-191 °C ) )
occur prior to melting.
Moderate lipophilicity; poorl
Predicted LogP ~2.28 ] Pop S
soluble in neutral water.
Lewis acidity; forms tetrahedral
pKai (Boronic Acid) ~8.8 boronate anion [RB(OH)s]~ at
pH > 9.
' Weak Brgnsted acid;
pKaz (Sulfonamide) ~9.8-10.2

deprotonates at high pH.

Solubility Data & Solvent Compatibility

Scientific Note: Quantitative solubility values for this specific CAS are not standardized in public
pharmacopeial databases. The data below represents empirically derived expectations based
on structural analogs (benzenesulfonamides and phenylboronic acids) and standard laboratory
behavior for this class of compounds.

Estimated Solubility Table

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. . Estimated Conc. Application
Solvent Solubility Rating
(mg/mL) Context

Preferred for stock

DMSO High > 100 i
solutions (10-50 mM).

Alternative stock
DMF High > 100 solvent; useful for
high-temp couplings.

Good for
) recrystallization; protic
Methanol Moderate/High 25-50
solvent may promote

solvolysis.

Green solvent
Ethanol Moderate 10-30 alternative; often

requires heating.

Useful for extractive
) workup; limited
Dichloromethane Moderate 10-20 . _
stability (boroxine

formation).

Hydrophobic diaryl
Water (pH 7) Low/Insoluble <0.5 )
backbone dominates.

Forms soluble dianion
Water (pH 12) High > 50 (Boronate +

Sulfonamide anion).

Antisolvent for
Hexanes Insoluble <0.1 S
precipitation.

The Boroxine Equilibrium (Critical for Analysis)

In non-aqueous, aprotic solvents (e.g., CDClIs, Toluene), boronic acids exist in a dynamic
equilibrium with their dehydrated trimeric form, the boroxine. This is not an impurity but a
thermodynamic state.
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e Impact: NMR spectra in CDCIs may show broadened peaks or multiple sets of signals.

» Mitigation: Add 1 drop of D20 or CDsOD to the NMR tube to hydrolyze the boroxine back to
the monomeric acid.

3 H20

Boroxine Trimer
(Dehydrated Storage Form)

atfACS8lasa))
Boronic Acid Monomer
(Active Species)

Click to download full resolution via product page

Figure 1: The reversible dehydration of boronic acids.[1] Solubility in dry organic solvents often
reflects the boroxine form.

Experimental Protocols
Protocol: Gravimetric Solubility Determination

Use this protocol to generate precise data for your specific batch, as crystal morphology
(polymorphism) can affect dissolution rates.

Preparation: Weigh ~20 mg of the compound into a 4 mL glass vial.

Solvent Addition: Add 200 pL of the target solvent (starting concentration: 100 mg/mL).

Equilibration: Vortex for 1 minute. If fully dissolved, record as >100 mg/mL.

Stepwise Dilution: If undissolved, add solvent in 200 pL increments, vortexing and sonicating
(5 mins) between additions.

Visual Check: Continue until a clear solution is obtained.
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e Calculation:

Protocol: Suzuki-Miyaura Coupling (Solubility
Optimized)

The success of Suzuki coupling depends on the in situ formation of the boronate species. The
choice of base and solvent system is critical to solubilize the boronic acid in the aqueous
phase.

Reagents:

» Aryl Halide (1.0 equiv)

Boronic Acid (1.2-1.5 equiv)

Catalyst: Pd(dppf)Clz (3—-5 mol%)

Base: K2COs (2.0 equiv) or Cs2COs (for steric bulk)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Workflow:
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Start: Reagent Prep

Step 1: Dissolve Boronic Acid
Solvent: Dioxane (or DMF)

A

Triggers Boronate Formation
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l:
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/

Solubility Check:
Is the biphasic mixture effective?

Yes (Emulsion/Soluble)

Step 3: Add Pd Catalyst
(Inert Atmosphere)

Step 4: Heat to 80-100°C
Monitor by LCMS

Workup: Acidify to pH 5
Extract with EtOAc

Click to download full resolution via product page

Figure 2: Optimized Suzuki-Miyaura workflow ensuring boronate solubility.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1418414/docs?utm_src=pdf-body-img#technical-guide-4-n-3-chloro-2-methylphenyl-sulfamoyl-phenylboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Handling & Stability

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Boronic acids are prone to air
oxidation (to phenols) over long periods.

» Hygroscopicity: The sulfonamide group can hydrogen bond with water. Keep container tightly
sealed to prevent "caking" or partial hydrolysis of the anhydride.

o Safety: Irritant to eyes and respiratory system. Use standard PPE (gloves, goggles, fume
hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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